2,5-Dimethoxythiobenzamide
Overview
Description
Synthesis Analysis
The synthesis of 2,5-Dimethoxythiobenzamide and related compounds has been a subject of research. A review paper discusses methods for the quantification of 2,5-dimethoxy-amphetamines and -phenethylamines in different biological matrices .Molecular Structure Analysis
The molecular formula of this compound is C9H11NO2S . The InChIKey is XQBSOMICYVLAMS-UHFFFAOYSA-N . The Canonical SMILES representation is COC1=CC (=C (C=C1)OC)C (=S)N .Physical And Chemical Properties Analysis
The molecular weight of this compound is 197.26 g/mol . It has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 3 . The Rotatable Bond Count is 3 . The Topological Polar Surface Area is 76.6 Ų .Scientific Research Applications
1. Neuropharmacology and Serotonin Receptor Agonism
2,5-Dimethoxyphenethylamines (including derivatives like 2C compounds) are known for their action as serotonin 5-HT2A/2C receptor agonists, inducing hallucinogenic effects. The study of these compounds provides valuable insights into the neuropharmacology of serotonin receptors, especially regarding their role in inducing altered states of consciousness and potential therapeutic applications (Fantegrossi et al., 2005).
2. Analytical Detection and Identification
The chemical structure of 2,5-dimethoxyphenethylamines allows for distinctive analytical detection. Research into their identification, using methods like mass spectrometry and spectroscopy, contributes to forensic science, particularly in the detection of new psychoactive substances (Zuba & Sekuła, 2013).
3. Psychoactive Substance Research
The investigation of the acute effects of 2,5-dimethoxyphenethylamines on humans, including subjective and physiological impacts, aids in understanding the pharmacokinetics and pharmacodynamics of these psychoactive substances. This research is critical for assessing the potential risks and benefits of these compounds in recreational and therapeutic contexts (Papaseit et al., 2018).
4. Potential Therapeutic Applications
Recent studies have explored the potential therapeutic applications of psychedelics, including 2,5-dimethoxyphenethylamines, in treating various psychiatric disorders such as anxiety, depression, OCD, and addiction. The anti-inflammatory properties of these compounds also open new avenues for treating inflammatory disorders (Flanagan & Nichols, 2018).
5. Drug Metabolism and Toxicology
Research into the metabolism and toxicology of 2,5-dimethoxyphenethylamines is crucial for understanding their biotransformation in the human body. This knowledge aids in developing appropriate safety guidelines and therapeutic protocols for their use (Nielsen et al., 2017).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,5-dimethoxybenzenecarbothioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2S/c1-11-6-3-4-8(12-2)7(5-6)9(10)13/h3-5H,1-2H3,(H2,10,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQBSOMICYVLAMS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90374348 |
Source
|
| Record name | 2,5-Dimethoxythiobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90374348 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
351065-79-7 |
Source
|
| Record name | 2,5-Dimethoxythiobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90374348 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 351065-79-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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